3-(3-(Methoxycarbonyl)benzylthio)benzoic acid

• Molecular Formula: C16H14O4S
• Molecular Weight: 302.3 g/mol
• IUPAC Name: 3-[(3-methoxycarbonylphenyl)methylsulfanyl]benzoic acid
• InChI: InChI=1S/C16H14O4S/c1-20-16(19)13-6-2-4-11(8-13)10-21-14-7-3-5-12(9-14)15(17)18/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: IJQWUZHRSSXTCI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC(=C1)CSC2=CC=CC(=C2)C(=O)O

Description

3-(3-(Methoxycarbonyl)benzylthio)benzoic acid is a useful research compound. Its molecular formula is C16H14O4S and its molecular weight is 302.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-mercaptobenzoic acid (154 mg, 1.00 mmol), methyl 3-(bromomethyl)benzoate (229 mg, 1.00 mmol) and K2CO3 (414 mg, 3.00 mmol) in DMF (1 mL) was stirred for 16 h, then solvent removed. The resulting residue was purified by silica gel chromatography to give 300 mg (90%) of the product.